N-{1-[2-methyl-6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidyl}-2-phenoxyacetamide

• IUPAC Name: N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H21F3N4O2/c1-13-23-16(19(20,21)22)11-17(24-13)26-9-7-14(8-10-26)25-18(27)12-28-15-5-3-2-4-6-15/h2-6,11,14H,7-10,12H2,1H3,(H,25,27)
• InChI Key: AQZKHLMXBRVBES-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)COC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C19H21F3N4O2
• Molecular Weight: 394.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a piperidine ring, a trifluoromethyl group, and a phenoxy group. These groups are common in many pharmaceuticals and agrochemicals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethyl groups are often introduced into molecules via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups it contains. For example, the trifluoromethyl group is often used as a bioisostere to create derivatives by replacing a chloride or a methyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups it contains. For example, trifluoromethylpyridine (TFMP) and its intermediates are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing trifluoromethyl groups are used in the development of pharmaceuticals and agrochemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, compounds containing trifluoromethyl groups can be hazardous and may cause skin and eye irritation, and may be harmful if swallowed.

Future Directions

The future directions for research on this compound would likely involve exploring its potential applications in pharmaceuticals and agrochemicals, given the properties of the functional groups it contains.